(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid

• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: (2R,3S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C22H23NO4/c1-14-7-6-12-23(20(14)21(24)25)22(26)27-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,14,19-20H,6-7,12-13H2,1H3,(H,24,25)/t14-,20+/m0/s1
• InChI Key: VZPZQVSVCCZVHC-VBKZILBWSA-N
• Isomeric SMILES: C[C@H]1CCCN([C@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

(2R,3S)-1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid is a chiral piperidine derivative featuring an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group on the nitrogen atom and a methyl substituent at the 3-position of the piperidine ring. The carboxylic acid moiety at the 2-position enhances its utility in peptide synthesis and medicinal chemistry, where it serves as a building block for introducing constrained conformational motifs . Its stereochemistry (2R,3S) is critical for interactions in biological systems, influencing binding affinity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid typically involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the piperidine ring, introduction of the methyl group, and attachment of the Fmoc protecting group. The reaction conditions often involve the use of strong bases, such as sodium hydride, and organic solvents like dimethylformamide (DMF) to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The processes are optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, where the Fmoc group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas, palladium catalyst.

Nucleophiles: Ammonia, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids, while reduction can yield alcohols or amines .

Scientific Research Applications

(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The Fmoc group plays a crucial role in protecting the compound during synthesis, allowing for selective reactions at other sites. The compound’s effects are mediated through pathways involving signal transduction and gene expression .

Comparison with Similar Compounds

Table 1: Structural Comparison of Fmoc-Protected Piperidine/Pyrrolidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
(2R,3S)-1-Fmoc-3-methylpiperidine-2-carboxylic acid (Target)	C₂₂H₂₃NO₄	365.43	3-methyl, 2-carboxylic acid	Peptide synthesis, protease inhibitor design
(S)-1-Fmoc-piperidine-2-carboxylic acid	C₂₁H₂₁NO₄	351.40	No methyl substituent, S-configuration	Solid-phase peptide synthesis
2-[4-(Fmoc)piperazin-1-yl]acetic acid	C₂₁H₂₂N₂O₄	366.41	Piperazine ring, acetic acid side chain	Linker for drug conjugates
(2S,5S)-1-Fmoc-5-(3-bromophenyl)pyrrolidine-2-carboxylic acid	C₂₆H₂₂BrNO₄	500.37	3-bromophenyl substituent, pyrrolidine	Targeted kinase inhibitors

Key Differences in Physicochemical Properties

• Stereochemical Impact : The (2R,3S) configuration distinguishes it from enantiomers (e.g., (2S,3R)-configured analogs), which may exhibit divergent biological activities .
• Substituent Diversity : Compounds like 2-[4-(Fmoc)piperazin-1-yl]acetic acid () replace the piperidine core with piperazine, introducing an additional nitrogen atom for hydrogen bonding .

Biological Activity

The compound (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid is a complex organic molecule with potential therapeutic applications. Its unique structure, featuring a piperidine ring and a fluorenyl methoxycarbonyl group, suggests it may interact with various biological targets, leading to diverse pharmacological effects. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C₃₁H₃₃N₃O₄
• Molecular Weight : 495.62 g/mol
• CAS Number : 2094028-78-9

The biological activity of this compound is primarily attributed to its ability to modulate enzyme activity and receptor signaling pathways. It has been investigated for its role in:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular responses.
• Receptor Interaction : It can bind to various receptors, potentially affecting signal transduction processes that regulate cell growth and differentiation.

1. Anti-inflammatory Properties

Preliminary studies indicate that the compound exhibits significant anti-inflammatory effects. It may reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, making it a candidate for treating inflammatory diseases.

2. Analgesic Effects

Research suggests that the compound could possess analgesic properties, potentially providing pain relief through modulation of pain pathways in the nervous system .

3. Anticancer Activity

The compound's structural features suggest potential anticancer activity. Similar compounds have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting tumor growth .

Table 1: Comparison of Biological Activities

Activity Type	Mechanism of Action	References
Anti-inflammatory	Inhibition of cytokines
Analgesic	Modulation of pain pathways
Anticancer	Induction of apoptosis

Table 2: Structural Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid	Piperidine ring, fluorenyl group	Anti-inflammatory, analgesic
(2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid	Amino acid derivative	Potential anticancer
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1-methylpyrazole-4-carboxylic acid	Pyrazole moiety	Antitumor

Case Study 1: Anti-inflammatory Effects

In a study examining the anti-inflammatory properties of similar compounds, it was found that derivatives with fluorenyl groups significantly reduced inflammation markers in vitro. The study highlighted the potential for these compounds in developing new anti-inflammatory drugs.

Case Study 2: Anticancer Activity

A recent investigation into the anticancer effects of piperidine derivatives revealed that compounds structurally related to (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid exhibited cytotoxic effects against several cancer cell lines. The mechanism involved apoptosis induction and cell cycle arrest .